N-cyclooctyl-4-iodobenzamide
Overview
Description
N-cyclooctyl-4-iodobenzamide is a useful research compound. Its molecular formula is C15H20INO and its molecular weight is 357.235. The purity is usually 95%.
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Scientific Research Applications
Radiopharmaceutical Development for Cancer Imaging
Compounds like iodine-123-N-(2-diethylaminoethyl 4-iodobenzamide) (BZA) have been explored for their potential as radiopharmaceuticals in the detection and management of cancer, particularly malignant melanoma. In clinical trials, BZA demonstrated effectiveness in imaging primary melanomas and metastases with high accuracy and specificity, offering a non-invasive method for cancer detection and monitoring the efficacy of treatments such as surgery and chemotherapy (Michelot et al., 1993).
Advances in N-Heterocyclic Carbenes
N-heterocyclic carbenes (NHCs), a class of organic compounds, have seen extensive study for their utility across various chemical reactions, including catalysis and materials chemistry. These compounds play a significant role in creating more efficient and environmentally friendly chemical processes, potentially impacting pharmaceutical manufacturing, materials science, and beyond (Hopkinson et al., 2014).
Development of Biosensors
Research into modifying electrodes with compounds like N-(4-hydroxyphenyl)-3,5-dinitrobenzamide for biosensing applications highlights the potential for these chemicals in detecting biological molecules. These studies aim at creating sensitive, selective biosensors for medical diagnostics and monitoring, indicating the versatility of benzamide derivatives in enhancing biosensor technology (Karimi-Maleh et al., 2014).
Material Chemistry Applications
NHCs have also been applied in materials chemistry for the functionalization of surfaces, polymers, and nanoparticles. This research demonstrates the potential for creating novel materials with specific properties, such as increased durability, conductivity, or catalytic activity, which could have wide-ranging applications in technology and manufacturing (Smith et al., 2019).
Future Directions
Properties
IUPAC Name |
N-cyclooctyl-4-iodobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20INO/c16-13-10-8-12(9-11-13)15(18)17-14-6-4-2-1-3-5-7-14/h8-11,14H,1-7H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQWYLINMIWUMGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)NC(=O)C2=CC=C(C=C2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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